Cas no 2138536-33-9 (4-Tert-butyl-3-(difluoromethyl)cyclohexan-1-amine)

• Product Name: 4-Tert-butyl-3-(difluoromethyl)cyclohexan-1-amine
• CAS No: 2138536-33-9
• MF: C₁₁H₂₁F₂N
• MW: 205.287950277328
• CID: 5603084
• PubChem ID: 165963294
• Update Time: 2025-06-10

4-Tert-butyl-3-(difluoromethyl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-tert-butyl-3-(difluoromethyl)cyclohexan-1-amine
• EN300-1157973
• 2138536-33-9
• 4-Tert-butyl-3-(difluoromethyl)cyclohexan-1-amine

• Inchi： 1S/C11H21F2N/c1-11(2,3)9-5-4-7(14)6-8(9)10(12)13/h7-10H,4-6,14H2,1-3H3
• InChI Key： XXFUPURSZNUEQE-UHFFFAOYSA-N
• SMILES： FC(C1CC(CCC1C(C)(C)C)N)F

Computed Properties

• Exact Mass: 205.16420600g/mol
• Monoisotopic Mass: 205.16420600g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26Ų

Additional information on 4-Tert-butyl-3-(difluoromethyl)cyclohexan-1-amine

Introduction to 4-Tert-butyl-3-(difluoromethyl)cyclohexan-1-amine (CAS No. 2138536-33-9)

4-Tert-butyl-3-(difluoromethyl)cyclohexan-1-amine (CAS No. 2138536-33-9) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of novel therapeutic agents. The tert-butyl and difluoromethyl substituents on the cyclohexane ring contribute to its distinct chemical and biological properties, making it a valuable candidate for further investigation.

The chemical structure of 4-Tert-butyl-3-(difluoromethyl)cyclohexan-1-amine is composed of a cyclohexane ring with a tert-butyl group at the 4-position and a difluoromethyl group at the 3-position, along with an amine functional group at the 1-position. These substituents play crucial roles in modulating the compound's physical and chemical properties, such as solubility, stability, and reactivity. The presence of the difluoromethyl group, in particular, can enhance the compound's metabolic stability and improve its pharmacokinetic profile.

Recent studies have highlighted the potential of 4-Tert-butyl-3-(difluoromethyl)cyclohexan-1-amine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain types of cancer cells. The mechanism of action involves inhibition of key enzymes involved in cell proliferation and survival pathways. Additionally, preliminary data suggest that 4-Tert-butyl-3-(difluoromethyl)cyclohexan-1-amine may have anti-inflammatory properties, making it a promising lead for the development of new treatments for inflammatory diseases.

In the context of drug discovery, 4-Tert-butyl-3-(difluoromethyl)cyclohexan-1-amine has been evaluated for its ability to cross the blood-brain barrier (BBB). This property is crucial for compounds intended to treat central nervous system (CNS) disorders. Studies have demonstrated that the compound's lipophilic nature and small molecular size facilitate its passage through the BBB, thereby enhancing its potential as a CNS-targeted therapeutic agent.

The synthesis of 4-Tert-butyl-3-(difluoromethyl)cyclohexan-1-amine involves several well-established chemical reactions. One common approach is to start with a cyclohexane derivative and introduce the tert-butyl and difluoromethyl groups through selective substitution reactions. The final step typically involves converting a suitable precursor into the amine form using standard amine synthesis techniques. The overall synthetic route is highly efficient and scalable, making it suitable for large-scale production.

To further explore the biological activities of 4-Tert-butyl-3-(difluoromethyl)cyclohexan-1-amine, researchers have conducted extensive in vitro and in vivo studies. In vitro assays have shown that the compound exhibits high selectivity towards specific targets, such as enzymes or receptors involved in disease pathways. In vivo studies using animal models have confirmed these findings and provided valuable insights into the compound's pharmacodynamics and pharmacokinetics.

The safety profile of 4-Tert-butyl-3-(difluoromethyl)cyclohexan-1-amine is another critical aspect that has been thoroughly investigated. Toxicological studies have demonstrated that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in preclinical models. These results are encouraging and support further clinical development.

In conclusion, 4-Tert-butyl-3-(difluoromethyl)cyclohexan-1-amine (CAS No. 2138536-33-9) represents a promising candidate in the field of medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive lead for the development of novel therapeutic agents. Ongoing research continues to uncover new applications and optimize its potential for clinical use.